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Compound of Interest

Compound Name: 2-Amino-4-cyanopyridine

Cat. No.: B024417 Get Quote

A Comprehensive Technical Guide to 2-Amino-4-
cyanopyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2-Amino-4-cyanopyridine, a pivotal

heterocyclic intermediate in the pharmaceutical and fine chemical industries. This document

consolidates essential information including its chemical identity, physicochemical properties,

synthesis methodologies, and significant applications in drug discovery and development.

Special focus is given to its roles as a metabotropic glutamate receptor 2 (mGluR2) antagonist

for central nervous system (CNS) disorders and as a scaffold for the development of novel

anticancer agents targeting critical signaling pathways. Detailed experimental protocols and

quantitative biological data are presented to support researchers in their laboratory work and

strategic decision-making.

Chemical Identity and Physicochemical Properties
2-Amino-4-cyanopyridine, also known as 2-aminoisonicotinonitrile, is a substituted pyridine

derivative with significant utility as a building block in organic synthesis.[1][2]
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Property Value Reference(s)

CAS Number 42182-27-4 [3]

Molecular Formula C₆H₅N₃ [3]

Molecular Weight 119.12 g/mol

Appearance
Cream to yellow to brown

crystalline powder or solid
[3]

Melting Point 146-156 °C [3]

Boiling Point 297.7±20.0 °C (Predicted) [4]

Density 1.23±0.1 g/cm³ (Predicted) [5]

Solubility Slightly soluble in water [2]

pKa 3.93±0.11 (Predicted) [5]

InChI Key
GEEAYLFEIFJFGP-

UHFFFAOYSA-N
[3]

SMILES NC1=NC=CC(C#N)=C1 [3]

Synthesis of 2-Amino-4-cyanopyridine
Several synthetic routes to 2-Amino-4-cyanopyridine have been reported, offering flexibility

based on available starting materials and reaction conditions.

Experimental Protocols
Method 1: Reduction of 2-Nitro-4-cyanopyridine

This method involves the reduction of a nitro group to an amine using reduced iron powder.[6]

Materials:

Reduced iron powder (8.54 g, 0.15 mol)

Acetic acid (1.1 mL, 0.02 mol)
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2-Nitro-4-cyanopyridine (10.9 g, 0.06 mol)

Water (100 mL)

Antioxidant (e.g., sodium sulfite, 0.2 g)

Procedure:

In a 250 mL four-necked reaction flask, combine the reduced iron powder, acetic acid, and

water.

Heat the mixture to reflux for 15 minutes.

Cool the mixture to 85°C and slowly add 2-nitro-4-cyanopyridine. The reaction is

exothermic.

After the addition is complete, heat the mixture to reflux for 1 hour.

Cool the reaction to room temperature and filter to remove the iron residue.

Wash the residue with water and combine the filtrates.

Add the antioxidant to the combined filtrate.

Evaporate the solvent under reduced pressure to obtain the crude product.

The crude product can be further purified by recrystallization to yield a white powder of 2-
Amino-4-cyanopyridine.[6]

Method 2: Ammonolysis of 2-Chloro-4-cyanopyridine

This protocol describes the displacement of a chloro substituent with ammonia.[6]

Materials:

2-Chloro-4-cyanopyridine

Anhydrous ethanol
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Ammonia

Deionized water

Solid sodium hydroxide

Isopropanol

Procedure:

In a 500 mL round-bottom flask, dissolve 2-chloro-4-cyanopyridine in anhydrous ethanol

and saturate the solution with ammonia.

Stir the reaction mixture at 60°C for 24 hours. The mixture will gradually turn orange-

yellow.

Remove excess ammonia and ethanol by rotary evaporation at approximately 35-40°C.

Add anhydrous ethanol to the residue and cool to -18°C to precipitate ammonium chloride.

Filter the solid and wash it with anhydrous ethanol three times.

Combine the filtrates and evaporate the solvent to yield 2-Amino-4-cyanopyridine
hydrochloride.[6]

Dissolve the hydrochloride salt in deionized water and adjust the pH to approximately 11

with solid sodium hydroxide.

Extract the aqueous solution with isopropanol three times.

Combine the organic layers and evaporate the isopropanol at 40°C to obtain 2-Amino-4-
cyanopyridine.[6]

Applications in Drug Development
2-Amino-4-cyanopyridine serves as a crucial scaffold in the development of therapeutics for a

range of diseases, from CNS disorders to cancer.
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Central Nervous System Disorders: mGluR2 Antagonism
2-Amino-4-cyanopyridine has been identified as a metabotropic glutamate receptor 2

(mGluR2) antagonist.[3][7] mGluR2s are presynaptic autoreceptors that inhibit glutamate

release.[8] Negative allosteric modulators (NAMs) of mGluR2 can enhance glutamatergic

transmission, a mechanism that is being explored for the treatment of cognitive deficits and

depression.[8][9]
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mGluR2 Negative Allosteric Modulation by 2-Amino-4-cyanopyridine.

Anticancer Activity
The cyanopyridine scaffold is present in several potent anticancer agents. Derivatives of 2-

aminopyridine have shown promise in inhibiting key signaling pathways implicated in cancer

progression, such as the STAT3 and FOXA2 pathways.

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is

often constitutively activated in many cancers, promoting cell proliferation, survival, and

angiogenesis. Inhibition of STAT3 phosphorylation is a key strategy in cancer therapy.
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Inhibition of the JAK/STAT3 Signaling Pathway.
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Forkhead box protein A2 (FOXA2) is a pioneer transcription factor with complex roles in

different cancers. In some contexts, its downregulation is associated with cancer progression

and metastasis. Certain aminopyridine derivatives have been shown to modulate FOXA2

expression.
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Modulation of the FOXA2 Signaling Pathway in Cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b024417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity of Cyanopyridine Derivatives
While specific IC₅₀ or Kᵢ values for 2-Amino-4-cyanopyridine are not extensively reported in

the public domain, studies on structurally related 2-amino-3-cyanopyridine and other

cyanopyridine derivatives demonstrate the potent biological activity of this class of compounds.

Compound
Class

Target Activity Cell Line(s) Reference(s)

Nopinone-based

2-amino-3-

cyanopyridines

Anticancer
IC₅₀: 23.78 -

67.61 µM

A549, MKN45,

MCF7
[10]

3-

Cyanopyridinone

derivatives

Anticancer
IC₅₀: 1.39 - 1.77

µM
MCF-7 [11]

3-Cyanopyridine

derivatives

Pim-1 Kinase

Inhibitor
IC₅₀: 0.46 µM - [12]

3-Cyanopyridine

derivatives
Anticancer

IC₅₀: 1.69 - 1.89

µM
MCF-7 [13]

Toxicology and Safety
2-Amino-4-cyanopyridine is classified as toxic if swallowed, in contact with skin, or if inhaled,

and it causes serious eye irritation. Appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye/face protection, should be worn when handling this

compound. Work should be conducted in a well-ventilated area or under a fume hood. The

toxicological properties have not been fully investigated.

Conclusion
2-Amino-4-cyanopyridine is a versatile and valuable building block for the synthesis of

complex heterocyclic compounds with significant pharmacological activities. Its role as a

scaffold for mGluR2 antagonists and various anticancer agents highlights its importance in

modern drug discovery. The synthetic methodologies presented provide a solid foundation for

its preparation, while the outlined biological activities and signaling pathways offer a rationale
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for its use in developing novel therapeutics. Further research into the pharmacokinetics,

specific biological targets, and safety profile of 2-Amino-4-cyanopyridine and its derivatives is

warranted to fully exploit its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b024417#cas-number-and-molecular-formula-for-2-
amino-4-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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